Cas no 55513-17-2 (1-(3,4-Dichlorobenzyl)piperazine)

• Product Name: 1-(3,4-Dichlorobenzyl)piperazine
• CAS No: 55513-17-2
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• MDL: MFCD31560250
• CID: 823510
• PubChem ID: 24883327
• Update Time: 2025-04-19

1-(3,4-Dichlorobenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorobenzyl)piperazine
• 1-[(3,4-dichlorophenyl)methyl]piperazine
• 1-(3,4-chlorobenzyl)piperazine
• 1-(3,4-dichlorobenzyl)piperazine(SALTDATA: FREE)
• 3,4-dichlorobenzylpiperazine
• PNDSYXGJCWKNFG-UHFFFAOYSA-N
• AKOS000305124
• STK312256
• MFCD03407488
• Piperazine, 1-[(3,4-dichlorophenyl)methyl]-
• 1-(3,4-Dichlorobenzyl)piperazine 2HCl
• 1-(3,4-Dichlorobenzyl)piperazine, 97%
• 55513-17-2
• GS2047
• 1-(4-bromo-3-chlorobenzyl)piperazine
• EN300-762791
• 1-(3,4-dichloro-benzyl)-piperazine
• DTXSID80374155
• AS-30411
• 1-((3,4-Dichlorophenyl)methyl)piperazine
• SCHEMBL593869
• 1-(3,4-dichlorobenyl)piperazine
• BBL037348

• MDL： MFCD31560250
• Inchi： 1S/C11H14Cl2N2/c12-10-2-1-9(7-11(10)13)8-15-5-3-14-4-6-15/h1-2,7,14H,3-6,8H2
• InChI Key： PNDSYXGJCWKNFG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1CCNCC1)Cl

Computed Properties

• Exact Mass: 244.05300
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.225 g/mL at 25 °C(lit.)
• Boiling Point: 124-128 °C/0.02 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5710(lit.)
• PSA: 15.27000
• LogP: 2.66530
• Solubility: Not available

1-(3,4-Dichlorobenzyl)piperazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R37/38; R41